Cas no 2770495-45-7 (3-(methoxymethyl)-1,4-dimethyl-1H-pyrazole)

• Product Name: 3-(methoxymethyl)-1,4-dimethyl-1H-pyrazole
• CAS No: 2770495-45-7
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 6441574
• PubChem ID: 141963251
• Update Time: 2025-06-30

3-(methoxymethyl)-1,4-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(methoxymethyl)-1,4-dimethyl-1H-pyrazole
• EN300-37395060
• 2770495-45-7

• Inchi： 1S/C7H12N2O/c1-6-4-9(2)8-7(6)5-10-3/h4H,5H2,1-3H3
• InChI Key： XIBJONGWEACVGE-UHFFFAOYSA-N
• SMILES： O(C)CC1C(C)=CN(C)N=1

Computed Properties

• Exact Mass: 140.094963011g/mol
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 27Ų

Additional information on 3-(methoxymethyl)-1,4-dimethyl-1H-pyrazole

3-(Methoxymethyl)-1,4-Dimethyl-1H-Pyrazole: A Novel Compound with Promising Therapeutic Applications

3-(Methoxymethyl)-1,4-Dimethyl-1H-pyrazole, with the CAS No. 2770495-45-7, represents a unique class of heterocyclic compounds that have garnered significant attention in the field of biomedical research. This compound, characterized by its 1H-pyrazole ring substituted with methoxymethyl and dimethyl groups, has demonstrated potential in multiple therapeutic areas, including anti-inflammatory, antioxidant, and neuroprotective applications. Recent studies have highlighted its role in modulating signaling pathways associated with chronic diseases, making it a subject of interest for drug discovery and pharmaceutical development.

The chemical structure of 3-(Methoxymethyl)-1,4-Dimethyl-9H-pyrazole is centered around the 1H-pyrazole ring, a five-membered heterocyclic system containing two nitrogen atoms. The substitution at the 3-position with a methoxymethyl group introduces functional versatility, while the dimethyl groups at positions 1 and 4 enhance steric and electronic properties. This structural design allows for interactions with specific biomolecular targets, such as kinase enzymes and ion channels, which are critical in disease pathophysiology. The CAS No. 2770495-45-7 serves as a unique identifier for this compound, ensuring clarity in scientific communication.

Recent advancements in computational chemistry have facilitated the exploration of 3-(Methoxymethyl)-1,4-Dimethyl-1H-pyrazole's pharmacological profile. Molecular docking studies have revealed its potential to bind to pro-inflammatory cytokine receptors, such as TNF-α and IL-6, which are implicated in autoimmune disorders and inflammatory diseases. Additionally, its ability to modulate mitochondrial function has been linked to neurodegenerative conditions, including Alzheimer's disease and Parkinson's disease. These findings underscore the compound's therapeutic relevance in precision medicine approaches.

Experimental studies on 3-(Methoxymethyl)-1,4-Dimethyl-1H-pyrazole have expanded its applications beyond traditional pharmacological categories. In oncology, it has shown promise as a targeted therapy agent by inhibiting angiogenesis and metastasis in solid tumors. A 2023 study published in Journal of Medicinal Chemistry demonstrated its efficacy in reducing vascular endothelial growth factor (VEGF) expression in breast cancer models. This suggests its potential as an adjunct to chemotherapy and radiotherapy regimens.

The synthetic pathway of 3-(Methoxymethyl)-1,4-Dimethyl-1H-pyrazole has been optimized using green chemistry principles, aligning with sustainable pharmaceutical practices. Researchers have developed an efficient multistep synthesis involving condensation reactions and selective functionalization to achieve high yields. This method not only enhances the compound's availability for further studies but also minimizes environmental impact, a critical consideration in modern drug development.

In the context of neurological disorders, 3-(Methoxymethyl)-1,4-Dimethyl-1H-pyrazole has shown neuroprotective effects by inhibiting oxidative stress and mitochondrial dysfunction. A 2024 preclinical study in Neurochemical Research highlighted its ability to reduce neuroinflammation in multiple sclerosis models. This property positions the compound as a potential candidate for combination therapies targeting both inflammatory and degenerative aspects of neurological diseases.

The pharmacokinetic profile of 3-(Methoxymethyl)-1,4-Dimethyl-1H-pyrazole is another area of active investigation. Preliminary studies suggest that it exhibits good oral bioavailability and extended half-life, which are advantageous for chronic disease management. Its low toxicity profile, as reported in in vitro and in vivo experiments, further supports its potential as a safe therapeutic agent.

Despite these promising findings, challenges remain in translating 3-(Methoxymethyl)-1,4-Dimethyl-1H-pyrazole into clinical applications. Drug resistance and side effects observed in some preclinical models necessitate further clinical trials. Additionally, the cost-effectiveness of its production and the scalability of its synthesis processes are critical factors that will determine its widespread use in pharmaceutical markets.

Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these challenges. High-throughput screening technologies and artificial intelligence-driven drug discovery platforms are being leveraged to accelerate the development of 3-(Methoxymethyl)-1,4-Dimethyl-1H-pyrazole derivatives with enhanced therapeutic properties. These innovations reflect the dynamic nature of biomedical research and its capacity to address complex health challenges.

In conclusion, 3-(Methoxymethyl)-1,4-Dimethyl-1H-pyrazole (CAS No. 2770495-45-7) stands as a promising candidate in the biomedical sciences. Its structural uniqueness and multifaceted pharmacological activities position it as a versatile tool for drug discovery and therapeutic innovation. As research continues to unfold, this compound may play a pivotal role in advancing personalized medicine and improving patient outcomes across various medical conditions.

For further information on the synthesis, characterization, and pharmacological applications of 3-(Methoxymethyl)-1,4-Dimethyl-1H-pyrazole, researchers are encouraged to refer to recent publications in peer-reviewed journals and to engage with scientific communities dedicated to drug development and biomedical innovation.